Cas no 2229415-05-6 (2-1-(3-chloro-4-fluorophenyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(3-chloro-4-fluorophenyl)cyclobutylethan-1-amine
• CAS No: 2229415-05-6
• MF: C₁₂H₁₅ClFN
• MW: 227.705605745316
• CID: 6407382
• PubChem ID: 165674280
• Update Time: 2025-10-28

2-1-(3-chloro-4-fluorophenyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-chloro-4-fluorophenyl)cyclobutylethan-1-amine
• EN300-1980307
• 2229415-05-6
• 2-[1-(3-chloro-4-fluorophenyl)cyclobutyl]ethan-1-amine

• Inchi： 1S/C12H15ClFN/c13-10-8-9(2-3-11(10)14)12(6-7-15)4-1-5-12/h2-3,8H,1,4-7,15H2
• InChI Key： BUYKTZXAOMZPTB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(CCN)CCC1)F

Computed Properties

• Exact Mass: 227.0877053g/mol
• Monoisotopic Mass: 227.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(3-chloro-4-fluorophenyl)cyclobutylethan-1-amine

Professional Introduction to Compound with CAS No. 2229415-05-6 and Product Name: 2-1-(3-chloro-4-fluorophenyl)cyclobutylethan-1-amine

Compound with the CAS number 2229415-05-6 and the product name 2-1-(3-chloro-4-fluorophenyl)cyclobutylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a cyclobutyl moiety linked to an amine group, with a phenyl ring substituted at the 3rd and 4th positions by chlorine and fluorine atoms, respectively. Such a configuration suggests a high degree of chemical diversity and functionality, making it a promising candidate for further exploration.

The significance of this compound lies in its ability to serve as a versatile intermediate in the synthesis of more complex molecules. The presence of both chloro and fluoro substituents on the phenyl ring enhances its reactivity, allowing for various chemical transformations that can be tailored to specific pharmacological targets. In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders, cancer, and inflammatory conditions. The structural features of 2-1-(3-chloro-4-fluorophenyl)cyclobutylethan-1-amine make it an attractive scaffold for designing novel therapeutic agents.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to improve metabolic stability, binding affinity, and oral bioavailability. The fluorine atom, in particular, can significantly influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. In contrast, the chloro group can provide additional points for functionalization, enabling chemists to fine-tune the pharmacological properties of the compound. This dual substitution pattern has been observed in several clinically successful drugs, underscoring its potential value.

The cyclobutyl ring in 2-1-(3-chloro-4-fluorophenyl)cyclobutylethan-1-amine contributes to the rigidity of the molecular structure, which can be advantageous in terms of binding specificity. Cycloalkyl groups are frequently employed in drug design to enhance interactions with biological receptors by providing steric constraints. This rigidity can prevent conformational changes that might otherwise reduce binding affinity or lead to off-target effects. Furthermore, the amine group at the terminal position offers a site for further derivatization, allowing for the introduction of additional functional groups that can modulate solubility, permeability, and pharmacokinetic properties.

In the context of current research trends, there is increasing evidence suggesting that 2-1-(3-chloro-4-fluorophenyl)cyclobutylethan-1-amine could be a valuable building block for developing novel therapeutics. For instance, studies have demonstrated that structurally related compounds exhibit inhibitory activity against enzymes involved in cancer progression and inflammation. The amine-substituted cyclobutyl moiety appears to be particularly effective in interacting with active sites on target proteins. By leveraging this scaffold, researchers aim to identify molecules that can selectively inhibit disease-causing pathways while minimizing side effects.

The synthesis of 2-1-(3-chloro-4-fluorophenyl)cyclobutylethan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include halogenation reactions on the phenyl ring followed by nucleophilic substitution or coupling reactions to introduce the cyclobutyl and amine functionalities. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing both reaction times and waste generation.

From a computational chemistry perspective, virtual screening techniques have been employed to identify potential bioactive analogs of 2-1-(3-chloro-4-fluorophenyl)cyclobutylethan-1-amine. These approaches leverage large databases of chemical structures and predictive models to estimate binding affinities with biological targets. Such computational methods not only accelerate hit identification but also provide insights into structural features that contribute to activity. This interdisciplinary approach combines experimental chemistry with computational modeling to streamline drug discovery efforts.

The pharmacokinetic profile of any drug candidate is critical for its clinical success. The presence of fluorine and chlorine atoms in 2-1-(3-chloro-4-fluorophenyl)cyclobutylethan-1-amine suggests potential benefits in terms of metabolic stability and lipophilicity. These properties are often correlated with improved oral bioavailability and prolonged half-life after administration. However, detailed pharmacokinetic studies are necessary to fully characterize these attributes before moving into clinical trials.

In conclusion,2-1-(3-chloro-4-fluorophenyl)cyclobutylethan-1-amineseems poised to make significant contributions to pharmaceutical research due to its unique structural features and potential applications as an intermediate or lead compound for drug development programs aimed at treating neurological disorders, cancer,and inflammatory diseases among others areas where targeted molecular intervention is needed . Continued exploration into its synthetic pathways,pharmacological activity,and toxicological profile will further elucidate its therapeutic potential . As research progresses ,this compound may serve as inspiration for designing next-generation pharmaceutical agents .